Cas no 1206989-00-5 (2-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(3-methoxyphenyl)-N-methylthiophene-3-sulfonamide)

• Product Name: 2-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(3-methoxyphenyl)-N-methylthiophene-3-sulfonamide
• CAS No: 1206989-00-5
• MF: C₂₂H₂₁N₃O₆S₂
• MW: 487.548642873764
• CID: 5390171
• Update Time: 2025-10-23

2-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(3-methoxyphenyl)-N-methylthiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(3-methoxyphenyl)-N-methylthiophene-3-sulfonamide

• Inchi： 1S/C22H21N3O6S2/c1-25(15-6-5-7-16(12-15)28-2)33(26,27)19-8-9-32-20(19)22-23-21(24-31-22)14-10-17(29-3)13-18(11-14)30-4/h5-13H,1-4H3
• InChI Key： FMWUHNQASGSHDZ-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC(OC)=CC(OC)=C3)N=2)SC=CC=1S(N(C1=CC=CC(OC)=C1)C)(=O)=O

Computed Properties

• Exact Mass: 487.087
• Monoisotopic Mass: 487.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(3-methoxyphenyl)-N-methylthiophene-3-sulfonamide

Introduction to Compound CAS No. 1206989-00-5: 2-[3-(3,5-Dimethoxyphenyl)-1,2,4-Oxadiazol-5-yl]-N-(3-Methoxyphenyl)-N-Methylthiophene-3-Sulfonamide

The compound with CAS No. 1206989-00-5, named 2-[3-(3,5-Dimethoxyphenyl)-1,2,4-Oxadiazol-5-yl]-N-(3-Methoxyphenyl)-N-Methylthiophene-3-Sulfonamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a 1,2,4-Oxadiazole ring, a thiophene moiety, and a sulfonamide group. The presence of these functional groups makes it a versatile molecule with applications in drug design and advanced materials.

Recent studies have highlighted the importance of such compounds in the development of new drugs targeting various diseases. The 1,2,4-Oxadiazole ring is known for its ability to act as a bioisostere for other heterocyclic structures, making it a valuable component in medicinal chemistry. Additionally, the thiophene moiety contributes to the molecule's aromatic stability and potential electronic properties, which are crucial for its activity in biological systems.

The sulfonamide group in this compound plays a critical role in modulating its pharmacokinetic properties. Sulfonamides are well-known for their ability to enhance solubility and improve bioavailability, making them ideal for drug delivery systems. Recent research has also shown that sulfonamides can act as hydrogen bond donors or acceptors, further enhancing their utility in medicinal applications.

One of the most intriguing aspects of this compound is its potential as a lead molecule in the development of new therapeutic agents. The combination of the oxadiazole ring, thiophene, and sulfonamide group creates a unique chemical environment that can interact with various biological targets. For instance, studies have shown that similar compounds can inhibit enzymes involved in inflammatory processes, making them promising candidates for anti-inflammatory drugs.

In addition to its medicinal applications, this compound also holds potential in materials science. The aromaticity and conjugation within its structure make it suitable for use in organic electronics and optoelectronic devices. Recent advancements in this field have demonstrated that thiophene-containing compounds can be used as semiconductors or light-emitting materials in devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of this compound involves a series of intricate chemical reactions that require precise control over reaction conditions. The construction of the oxadiazole ring typically involves cyclization reactions between carbonyl compounds and nitrogen-containing reagents. Similarly, the incorporation of the thiophene moiety often requires sulfur-based coupling reactions or thiolation processes.

Despite its complexity, this compound has been successfully synthesized and characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These techniques have provided valuable insights into its molecular structure and purity, ensuring its reliability for further studies.

Looking ahead, the future of this compound lies in its ability to be tailored for specific applications through further chemical modifications. For example, substituting different groups on the oxadiazole ring or modifying the thiophene moiety could lead to new compounds with enhanced biological activity or improved electronic properties.

In conclusion, CAS No. 1206989-00-5 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in both medicinal chemistry and materials science. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.